
A Technical Guide to the Physical Properties of
Pentamethyldisiloxane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentamethyldisiloxane

Cat. No.: B044630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two key physical properties of

pentamethyldisiloxane (CAS No. 1438-82-0): its boiling point and density. This information is

critical for professionals in research, development, and manufacturing who utilize this versatile

organosilicon compound. The following sections detail these properties, the methodologies for

their determination, and a summary of relevant data.

Physical Properties of Pentamethyldisiloxane
Pentamethyldisiloxane is a linear siloxane with the chemical formula C₅H₁₆OSi₂. It is a

colorless liquid with applications as a reagent in organic synthesis and as a component in the

formulation of various materials. Accurate knowledge of its physical properties is essential for

process design, safety, and quality control.

Data Summary
The boiling point and density of pentamethyldisiloxane are summarized in the table below.

These values represent typical data found in the literature and from suppliers.
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Physical Property Value Conditions

Boiling Point 86-87 °C
At standard atmospheric

pressure (760 mmHg)[1]

Density 0.758 - 0.760 g/mL At 20 °C[1][2][3]

Experimental Protocols
Accurate determination of the boiling point and density of pentamethyldisiloxane requires

precise experimental techniques. The following protocols describe standard laboratory methods

suitable for this compound.

Determination of Boiling Point by Simple Distillation
Simple distillation is a robust method for determining the boiling point of a pure liquid. It relies

on heating the liquid to its boiling point, condensing the vapor, and measuring the temperature

of the vapor in equilibrium with the liquid.

Apparatus:

Distillation flask (round-bottom flask)

Heating mantle or oil bath

Clamps and stand

Distillation head (still head)

Thermometer (with appropriate range)

Condenser (Liebig or similar)

Receiving flask

Boiling chips or a magnetic stirrer

Tubing for cooling water
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Procedure:

Assembly: Assemble the distillation apparatus as shown in the workflow diagram below.

Ensure all joints are securely clamped.

Sample Preparation: Add a measured volume of pentamethyldisiloxane to the distillation

flask, along with a few boiling chips to ensure smooth boiling. The flask should not be more

than two-thirds full.

Heating: Begin heating the distillation flask gently.

Equilibrium: As the liquid boils, the vapor will rise and surround the thermometer bulb. The

temperature reading will increase and then stabilize. This stable temperature is the boiling

point of the liquid.

Data Recording: Record the temperature at which the vapor temperature remains constant

while the liquid is distilling. Also, record the ambient atmospheric pressure.

Completion: Continue distillation until a small amount of liquid remains in the distillation flask.

Do not distill to dryness.

Cooling: Allow the apparatus to cool completely before disassembling.
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Logical relationship for density calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

